Cas no 2782508-59-0 (1-cyclopropanecarbonyl-4-(3-fluorophenyl)methyl-1,4-diazepane)

• Product Name: 1-cyclopropanecarbonyl-4-(3-fluorophenyl)methyl-1,4-diazepane
• CAS No: 2782508-59-0
• MF: C₁₆H₂₁FN₂O
• MW: 276.349147558212
• CID: 5328678
• Update Time: 2025-06-14

1-cyclopropanecarbonyl-4-(3-fluorophenyl)methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl[4-[(3-fluorophenyl)methyl]hexahydro-1H-1,4-diazepin-1-yl]methanone
• 1-cyclopropanecarbonyl-4-(3-fluorophenyl)methyl-1,4-diazepane

• Inchi： 1S/C16H21FN2O/c17-15-4-1-3-13(11-15)12-18-7-2-8-19(10-9-18)16(20)14-5-6-14/h1,3-4,11,14H,2,5-10,12H2
• InChI Key： NWILBLXYNKDLRG-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCCN(CC2=CC=CC(F)=C2)CC1)=O

Experimental Properties

• Density: 1.204±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.6±40.0 °C(Predicted)
• pka: 7.00±0.10(Predicted)

Additional information on 1-cyclopropanecarbonyl-4-(3-fluorophenyl)methyl-1,4-diazepane

Recent Advances in the Study of 1-Cyclopropanecarbonyl-4-(3-fluorophenyl)methyl-1,4-diazepane (CAS: 2782508-59-0)

The compound 1-cyclopropanecarbonyl-4-(3-fluorophenyl)methyl-1,4-diazepane (CAS: 2782508-59-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique diazepane core and fluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research has been the exploration of its mechanism of action. Preliminary findings suggest that this compound exhibits selective binding affinity to specific neurotransmitter receptors, particularly those involved in the modulation of central nervous system (CNS) disorders. Researchers have employed advanced computational modeling and X-ray crystallography to map its interaction with target proteins, providing valuable insights into its structural and functional characteristics.

In addition to its CNS applications, recent studies have investigated the compound's potential in oncology. In vitro assays have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the disruption of key signaling pathways. These findings have spurred further investigations into its efficacy and safety profile, with the aim of developing novel chemotherapeutic agents.

The synthesis of 1-cyclopropanecarbonyl-4-(3-fluorophenyl)methyl-1,4-diazepane has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, addressing some of the challenges associated with its complex structure. These advancements are expected to facilitate large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing studies are exploring structural modifications to enhance its therapeutic index while minimizing potential side effects.

In conclusion, 1-cyclopropanecarbonyl-4-(3-fluorophenyl)methyl-1,4-diazepane represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological activities and synthetic versatility make it a valuable candidate for further investigation. Continued research efforts are expected to unlock its full therapeutic potential, paving the way for novel treatments in CNS disorders and oncology.